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Compound of Interest

Compound Name: D-106669

Cat. No.: B1612542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

stock solutions of D-106669, a potent and selective PI3Kα inhibitor. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information
D-106669 is a selective inhibitor of the p110α isoform of phosphoinositide 3-kinase (PI3Kα).[1]

[2][3] It is a valuable tool for studying the PI3K/Akt/mTOR signaling pathway, which is

frequently dysregulated in cancer.[2][4]
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Property Value Reference

Synonyms Compound 150 [1][5]

CAS Number 938444-93-0 [5][6][7]

Molecular Formula C17H18N6O [5][6][7][8]

Molecular Weight 322.36 g/mol [5][6][8]

Purity ≥98% [6]

Appearance Crystalline solid [8]

IC50 129 nM for PI3Kα [1][5]

Experimental Protocols
Required Materials

D-106669 powder

Dimethyl sulfoxide (DMSO), anhydrous (ACS grade or higher)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filter-equipped pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Preparation of a 10 mM D-106669 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of D-106669 in DMSO. The

concentration of the stock solution can be adjusted based on experimental needs.

Calculation:
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To prepare a 10 mM stock solution, the required mass of D-106669 is calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L x 0.001 L x 322.36 g/mol = 3.22 mg

Procedure:

Equilibration: Allow the vial of D-106669 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of D-106669 powder (e.g., 3.22 mg for 1 mL of a 10 mM solution)

and transfer it to the tube.

Solubilization: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the D-106669 powder.

Mixing: Tightly cap the tube and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (25-37°C) can be used to aid dissolution if

necessary. Visually inspect the solution to ensure no particulates are present.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles.

Storage of D-106669 Stock Solutions
Proper storage is critical to maintain the stability and activity of D-106669.
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Form
Storage
Temperature

Duration Reference

Powder -20°C Up to 2 years [5]

DMSO Stock Solution -20°C Up to 24 months [5]

DMSO Stock Solution -80°C Up to 6 months [5]

DMSO Stock Solution 4°C Up to 2 weeks [5]

Note: For long-term storage, -80°C is recommended. Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions
Working solutions are typically prepared by diluting the DMSO stock solution into an aqueous

buffer or cell culture medium.

Important Considerations:

Aqueous Solubility: D-106669 is sparingly soluble in aqueous solutions. Direct dilution of the

DMSO stock into aqueous buffers may lead to precipitation.

Final DMSO Concentration: The final concentration of DMSO in the working solution should

be kept as low as possible to avoid solvent-induced cellular toxicity. For most cell-based

assays, the final DMSO concentration should not exceed 0.5%.

Stepwise Dilution: To minimize precipitation, it is recommended to perform serial dilutions of

the stock solution in the desired aqueous buffer or medium.

General Protocol for Dilution:

Calculate the volume of the DMSO stock solution required to achieve the desired final

concentration in your experimental volume.

Prepare an intermediate dilution of the stock solution in your aqueous buffer or medium if a

large dilution factor is required.
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Add the calculated volume of the stock or intermediate solution to the final volume of your

aqueous buffer or medium.

Mix gently but thoroughly.

If precipitation is observed, consider using a co-solvent such as PEG400 or Tween 80. The

optimal co-solvent and its concentration must be determined empirically for your specific

application.

Visualizations
Experimental Workflow for Stock Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1612542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Storage

Equilibrate D-106669
powder to room temp.

Weigh D-106669 powder

1

Add anhydrous DMSO

2

Vortex until fully dissolved

3

Aliquot into single-use tubes

4

Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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